Cas no 1909325-97-8 (ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate)

• Product Name: ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate
• CAS No: 1909325-97-8
• MF: C₁₃H₁₂INO₄
• MW: 373.143156051636
• MDL: MFCD29762627
• CID: 5182306
• PubChem ID: 121552360
• Update Time: 2025-06-12

ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-iodo-1-methyl-2,4-dioxo-, ethyl ester
• ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

• MDL： MFCD29762627
• Inchi： 1S/C13H12INO4/c1-3-19-13(18)10-11(16)8-5-4-7(14)6-9(8)15(2)12(10)17/h4-6,10H,3H2,1-2H3
• InChI Key： ZGZIATSRWBSNDV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(I)=C2)C(=O)C(C(OCC)=O)C1=O

Additional information on ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

Introduction to Ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1909325-97-8)

Ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate, identified by its CAS number 1909325-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities and potential therapeutic applications.

The structural uniqueness of ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate lies in its combination of an iodine substituent at the 7-position and a carboxylate ester group at the 3-position. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the 2,4-dioxo moiety further enhances its potential as a building block for drug development.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The iodine atom in ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds.

The pharmaceutical industry has shown particular interest in this compound due to its potential role in developing novel therapeutic agents. Researchers have been exploring its utility in synthesizing inhibitors targeting various disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and metabolism. This has spurred further investigation into its pharmacological profile and potential clinical applications.

The synthesis of ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to manipulate such complex molecular architectures. The process typically begins with the condensation of appropriately substituted ketones and amides under acidic conditions to form the tetrahydroquinoline core. Subsequent functionalization steps introduce the iodine atom and the carboxylate ester group.

The< strong>7-iodo substituent is particularly significant as it allows for further derivatization through palladium-catalyzed reactions. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into a molecule. Such modifications can lead to enhanced binding affinity and improved pharmacokinetic properties of the final drug candidates.

In academic research circles, ethyl 7-iodo-1-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinoline-3-carboxylate has been employed as a key intermediate in the development of new quinoline-based drugs. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening. This approach has been successful in identifying novel molecules with promising biological activities.

The< strong>1-methyl group in the molecule contributes to its stability and solubility characteristics, which are crucial factors in drug formulation. Additionally, the< strong>2,4-dioxo functionality imparts electrophilic properties that can be exploited in further chemical transformations. These attributes collectively make< strong>ethyl 7-iodo-1-methyl-2,4-dioxo-1...,a versatile building block for medicinal chemists.

The growing body of literature on quinoline derivatives underscores their importance in modern drug discovery. Researchers continue to explore new synthetic routes and applications for these compounds. The case of< strong>ethyl 7...,is no exception. Its unique structure and functional groups offer a rich ground for innovation in pharmaceutical chemistry.

In conclusion,< strong>Ethyl 7...,is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research progresses,< strong>Ethyl...,is likely to play an increasingly important role in the discovery of new drugs targeting various diseases.